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Compound of Interest

Compound Name: 17:0-16:1 PE-d5

Cat. No.: B15557119

Essential Safety Protocols for Handling 17:0-16:1
PE-d5

This guide provides critical safety and logistical information for researchers, scientists, and drug
development professionals working with 17:0-16:1 PE-d5 (1-heptadecanoyl-2-palmitoleoyl-sn-
glycero(d5)-3-phosphoethanolamine). Adherence to these procedures is essential for ensuring
personal safety and proper management of this chemical compound.

Hazard Identification and Classification

17:0-16:1 PE-d5 is classified as a hazardous substance. The following table summarizes its
hazard classifications according to the Globally Harmonized System (GHS).
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Hazard Classification Code Description

Highly flammable liquid and

Flammable Liquids H225
vapor
Acute Toxicity (Oral) H301 Toxic if swallowed
Acute Toxicity (Dermal) H311 Toxic in contact with skin
Acute Toxicity (Inhalation) H331 Toxic if inhaled
Skin Irritation H315 Causes skin irritation
Eye Irritation H319 Causes serious eye irritation
Carcinogenicity H351 Suspected of causing cancer

N o May cause drowsiness or
Specific Target Organ Toxicity o
] H336, H370 dizziness; Causes damage to
(Single Exposure)
organs

Signal Word: Danger

GHS Pictograms:

» GHSO02: Flame

e GHSO06: Skull and Crossbhones

e GHSO08: Health Hazard

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to prevent exposure through inhalation, ingestion, or skin
contact. The recommended PPE for handling 17:0-16:1 PE-d5 is outlined below.
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PPE Category Item Specification Purpose
) Chemical-resistant Nitrile or other )
Hand Protection ] ] Prevents skin contact.
gloves appropriate material

Protects skin and

i Standard, flame- personal clothing from
Body Protection Laboratory Coat o ]
retardant contamination and fire
hazard.
) Safety Goggles or N Protects eyes from
Eye Protection ) ANSI Z87.1 certified
Face Shield splashes.
Required to prevent
) inhalation of vapors,
, _ Fume Hood or Use in a well- o
Respiratory Protection ) ] especially if not
Respirator ventilated area

handled in a fume
hood.

Operational Plan: Step-by-Step Handling & Disposal

1. Preparation & Handling:

e Engineering Controls: Always handle 17:0-16:1 PE-d5 in a chemical fume hood to minimize
inhalation risk. Ensure proper ventilation.

o Preventing Ignition: Keep away from heat, sparks, open flames, and hot surfaces. No
smoking.

» Avoid Contact: Take all necessary precautions to avoid direct contact with the skin, eyes, and
clothing.

2. Storage:

o Conditions: Store in a well-ventilated place. Keep cool. The recommended storage
temperature is -20°C.

» Container: Keep container tightly closed.
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. Spill Management:

Small Spills: Absorb with an inert material (e.g., vermiculite, dry sand) and place in a
suitable, labeled container for disposal.

Large Spills: Evacuate the area. Contain the spill and prevent it from entering drains. Use
non-sparking tools for cleanup.

. Disposal:

Waste Disposal: Dispose of 17:0-16:1 PE-d5 and its container in accordance with local,
state, and federal regulations. Do not dispose of it in the sewer system. Contact a licensed
professional waste disposal service.

Emergency First Aid Procedures

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Check for and remove any contact lenses.
Seek immediate medical attention.

Skin Contact: In case of contact, immediately flush skin with plenty of water for at least 15
minutes while removing contaminated clothing and shoes. Seek immediate medical
attention.

Inhalation: Remove victim to fresh air and keep at rest in a position comfortable for
breathing. If not breathing, if breathing is irregular or if respiratory arrest occurs, provide
artificial respiration or oxygen by trained personnel. Seek immediate medical attention.

Ingestion: Wash out mouth with water. Do not induce vomiting unless directed to do so by
medical personnel. Never give anything by mouth to an unconscious person. Seek
immediate medical attention.

Visual Safety Protocol Workflow

The following diagram illustrates the essential workflow for safely handling 17:0-16:1 PE-d5,

from preparation to disposal.
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Safe Handling Workflow for 17:0-16:1 PE-d5

Preparation
- Assemble all necessary PPE
- Verify fume hood is operational

L:’roceed with caution

Handling ] Spill Management e
- Work within a fume hood In case of spill - Evacuate and ventilate gency Froce
) P o > o ) - Follow specific first aid measures
- Avoid creating aerosols - Absorb with inert material ’ B " .
2 . - Seek immediate medical attention
- Keep away from ignition sources - Use non-sparking tools
/
é&r use llFor subsequentNiliShed After cleanup
/
L
Storage Disposal
- Store at -20°C - Dispose as hazardous waste
- Keep container tightly sealed - Follow all regulations

Click to download full resolution via product page

Caption: A flowchart outlining the key steps for the safe handling of 17:0-16:1 PE-d5.

 To cite this document: BenchChem. [Personal protective equipment for handling 17:0-16:1
PE-d5]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15557119#personal-protective-equipment-for-
handling-17-0-16-1-pe-d5]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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